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For researchers in electrical engineering, the landscape of academic publishing offers diverse

avenues for disseminating work, each with a distinct purpose and impact. This guide provides

an objective comparison between publishing within an institutional series, exemplified by the

TRITA series from KTH Royal Institute of Technology, and publishing with a major international

professional organization, the Institute of Electrical and Electronics Engineers (IEEE). This

comparison will help researchers, scientists, and development professionals make strategic

decisions about where and how to publish their findings.

The fundamental difference lies in their core mission: the TRITA series serves as an official

archive for theses and technical reports from a single institution, while IEEE is a global

publisher that disseminates peer-reviewed research to the worldwide scientific community.

Quantitative Data Comparison
The following table summarizes the key characteristics of TRITA and IEEE publications. As

TRITA is an institutional repository series for theses and reports, it does not have traditional

journal metrics like Impact Factor. The comparison is therefore based on the nature, scope,

and impact of the publication types.
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Feature
TRITA Publication Series
(KTH)

IEEE (Representative
Journals & Conferences)

Publication Type

Primarily Doctoral and

Licentiate Theses, research

reports, and student theses.[1]

[2]

Journal articles, conference

papers, magazines, and

standards.[3]

Scope

Research conducted at KTH

Royal Institute of Technology.

[1]

Global contributions in

electrical engineering,

computer science, and related

fields.[3]

Core Purpose

To officially number, archive,

and disseminate theses and

reports as part of degree

fulfillment and institutional

record-keeping.[4][5]

To advance technology

through the dissemination of

novel, high-quality, and

rigorously vetted research to

the global technical

community.[6]

Prestige & Impact

Carries the prestige of KTH;

essential for obtaining a

degree from the institution. Its

impact is tied to the visibility of

the thesis and the author's

subsequent work.

High international recognition.

Publication in top IEEE

journals is a key performance

indicator for researchers and

significantly impacts career

progression.[7][8]

Key Metrics

Not applicable (not a journal).

Metrics are at the individual

thesis level (e.g., downloads

from the DiVA repository).

Journal Impact Factor (JIF),

CiteScore, Eigenfactor, Article

Influence Score.[8]

Indexing

Primarily in institutional

repositories (DiVA), Google

Scholar, and library catalogs

like LIBRIS.[9][10]

Indexed in major scientific

databases: IEEE Xplore,

Scopus, Web of Science,

Google Scholar.[11]
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Audience

Academic community,

researchers interested in the

specific work of a KTH

graduate, and those accessing

the institutional repository.

Global researchers,

academics, industry

professionals, and engineers

in the relevant fields.

Experimental Protocols: The Publication Process
The "experimental protocol" for publishing a manuscript differs drastically between the two

entities. One is an internal process for degree completion, while the other is a competitive,

external peer-review system.

TRITA Thesis Publication Protocol (at KTH)

The publication of a doctoral or licentiate thesis in the TRITA series is the culmination of a

student's research program. The process is managed internally by the university.

Application for Number: The student or their department applies for an official TRITA number

for the thesis.[5]

ISBN Request: For printed versions, a separate International Standard Book Number (ISBN)

is obtained.[2]

Thesis Registration in DiVA: The student registers all metadata about the thesis in DiVA,

KTH's digital scientific archive. This includes the abstract, keywords, and the full text of the

thesis.[4][9]

Review and Defense: The thesis undergoes a formal review by an examination committee

and a public defense (for doctoral theses). This is the "peer review" stage, but it is an

academic examination of the student, not an anonymous review of a manuscript.

Final Archiving: After a successful defense and any required corrections, the final version is

archived and published in full text in the DiVA repository, making it publicly accessible.[2]

IEEE Journal Publication Protocol
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The IEEE publication process is a rigorous and standardized system designed to ensure the

quality, novelty, and validity of published research.[12]

Manuscript Submission: Authors submit their manuscript to a specific IEEE journal or

conference through an online portal.

Initial Editorial Screening: The journal's editor-in-chief or an associate editor performs an

initial check for suitability, scope, and adherence to formatting guidelines.[13]

Peer Review: The manuscript is sent to at least two independent, expert reviewers in the

field.[12][14] This process is typically single-anonymous or double-anonymous to ensure

impartiality.[15]

Reviewer Assessment: Reviewers evaluate the paper based on criteria such as novelty,

technical validity, clarity, and significance to the field.[12][15] They provide detailed feedback

and recommend to the editor whether to accept, reject, or request revisions.

Editorial Decision: The editor considers the reviewers' feedback and makes a decision:

Accept: The paper is accepted for publication, sometimes with minor copyediting.

Revise: The authors are asked to make minor or major revisions based on the feedback.

The revised paper may be sent out for another round of review.[13]

Reject: The paper is deemed unsuitable for publication in that journal.[15]

Publication: Once accepted, the manuscript goes through production and is published online

in IEEE Xplore and in the journal's next issue.

Visualizing the Publication Workflows
The following diagrams, generated using the DOT language, illustrate the distinct logical flows

of the TRITA and IEEE publication processes.
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Caption: Workflow for publishing a thesis in the KTH TRITA series.
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Caption: Standard publication workflow for an IEEE journal.

In conclusion, TRITA and IEEE are not competitors but represent two different, and often

complementary, stages of research dissemination. A doctoral candidate at KTH will publish

their thesis in the TRITA series to fulfill their degree requirements. However, to establish their

reputation and contribute to the broader scientific discourse, they will also publish the novel

findings from their thesis research as articles in high-impact, peer-reviewed venues like IEEE

journals and conferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3265239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

